Cas no 862975-92-6 (6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine)

• Product Name: 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine
• CAS No: 862975-92-6
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 6356156
• PubChem ID: 7110026
• Update Time: 2025-06-14

6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine
• NCGC00165675-01
• N-(6-methoxy-1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
• F0646-3641
• SCHEMBL15575468
• 6-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazol-2-amine
• 862975-92-6
• AKOS024591100
• AB00670901-01
• SR-01000128737
• SR-01000128737-1
• WAY-331457
• N-(6-methoxybenzo[d]thiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine

• Inchi： 1S/C17H14N4O3S/c1-22-11-5-3-10(4-6-11)15-20-21-16(24-15)19-17-18-13-8-7-12(23-2)9-14(13)25-17/h3-9H,1-2H3,(H,18,19,21)
• InChI Key： GQIOGLSHEGFMHD-UHFFFAOYSA-N
• SMILES： S1C(NC2=NN=C(C3C=CC(=CC=3)OC)O2)=NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 354.07866149g/mol
• Monoisotopic Mass: 354.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine

Research Brief on 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine (CAS: 862975-92-6)

Recent studies on the compound 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine (CAS: 862975-92-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a benzothiazole core linked to an oxadiazole moiety, has garnered attention due to its unique pharmacological properties and its role as a scaffold in drug discovery.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory activity against certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. The researchers employed molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for further optimization.

Another key area of investigation has been the compound's pharmacokinetic profile. Preclinical studies have shown that 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine exhibits favorable absorption and metabolic stability, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters. These findings are critical for advancing the compound into later stages of drug development, where bioavailability and toxicity become paramount concerns.

In addition to its therapeutic potential, synthetic routes for this compound have been optimized to improve yield and scalability. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method for the synthesis of the oxadiazole ring, which significantly reduces the use of hazardous reagents and enhances the overall efficiency of the process. This advancement is expected to facilitate larger-scale production for further biological testing.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous media is limited, which may impact its formulation and delivery. Researchers are currently exploring prodrug strategies and nanoformulations to address this issue, as highlighted in a recent review in Advanced Drug Delivery Reviews. These efforts underscore the interdisciplinary nature of modern drug discovery, where chemical innovation meets biological application.

In conclusion, 6-methoxy-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine represents a compelling case study in the intersection of chemistry and biology. Its dual role as a pharmacological agent and a synthetic intermediate offers multiple avenues for future research. Continued exploration of its biological targets, coupled with advancements in synthetic methodology, will be essential for unlocking its full therapeutic potential.